Cas no 72955-89-6 ((1,3-benzodioxol-5-yloxy)acetonitrile)

(1,3-benzodioxol-5-yloxy)acetonitrile structure
72955-89-6 structure
Product Name:(1,3-benzodioxol-5-yloxy)acetonitrile
CAS No:72955-89-6
MF:C9H7NO3
MW:177.156782388687
MDL:MFCD07658437
CID:543219
PubChem ID:586179
Update Time:2025-09-26

(1,3-benzodioxol-5-yloxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Benzo[d][1,3]dioxol-5-yloxy)acetonitrile
    • (1,3-Benzodioxol-5-yloxy)acetonitrile
    • (1,3-benzodioxol-5-yloxy)acetonitrile(SALTDATA: FREE)
    • Acetonitrile, (1,3-benzodioxol-5-yloxy)-
    • (1,3,6-trimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)-acetic acid methyl ester
    • (1,3,6-trioxo-5-phenyl-2,5-diaza-spiro[3.4]oct-2-yl)-acetic acid benzyl ester
    • (1,3-benzodioxol-5-yloxy)ethanenitrile
    • 1H-Pyrrolo(2,3-d)pyrimidine-5-acetic acid, 2,3,4,7-tetrahydro-2,4-dioxo-1,3,6-trimethyl-, methyl ester
    • AC1MIAQ9
    • BRN 0825456
    • LS-139538
    • SCHEMBL7415379
    • QOEUHSPBSQPZEB-UHFFFAOYSA-N
    • 2-(1,3-benzodioxol-5-yloxy)acetonitrile
    • 2-(2H-1,3-benzodioxol-5-yloxy)acetonitrile
    • BS-36310
    • MFCD07658437
    • AO-080/43441559
    • AKOS000210492
    • 1,3-Benzodioxol-5-yloxy acetonitrile
    • 72955-89-6
    • (1,3-benzodioxol-5-yloxy)acetonitrile
    • MDL: MFCD07658437
    • Inchi: 1S/C9H7NO3/c10-3-4-11-7-1-2-8-9(5-7)13-6-12-8/h1-2,5H,4,6H2
    • InChI Key: QOEUHSPBSQPZEB-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(=CC1=2)OCC#N

Computed Properties

  • Exact Mass: 177.04261
  • Monoisotopic Mass: 177.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 51.5Ų

Experimental Properties

  • PSA: 51.48

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